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Compound of Interest

Compound Name: Dimethy! disulfide

Abstract

This application note details a robust and sensitive method for the quantification of dimethyl
disulfide (DMDS) in soil samples using Gas Chromatography-Mass Spectrometry (GC-MS).
DMDS is a volatile sulfur compound used as a soil fumigant, and its monitoring in the
environment is crucial for assessing its fate and potential impact.[1][2][3] The described
protocol is intended for researchers, scientists, and professionals in drug development and
environmental monitoring. It covers sample preparation through solvent extraction, instrumental
analysis by GC-MS, and method validation parameters.

Introduction

Dimethyl disulfide is an effective alternative to methyl bromide for soil fumigation, controlling
soil-borne pests and diseases.[1] Its volatile nature necessitates precise and reliable analytical
methods to determine its concentration and degradation kinetics in soil.[1][2][3] Gas
chromatography coupled with mass spectrometry offers high selectivity and sensitivity for the
analysis of volatile and semi-volatile organic compounds like DMDS in complex matrices such
as soil. This document provides a comprehensive protocol for the quantification of DMDS in
soil, including sample preparation, GC-MS conditions, and expected performance metrics.

Experimental Protocols
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Soil Sample Preparation (Solvent Extraction)

This protocol is based on the static solvent extraction method, which has been shown to
provide good recoveries.[1][2][3]

Materials:

e Soil sample

o Ethyl acetate (or Dichloromethane)[1][4]

e Anhydrous sodium sulfate

e 20 mL headspace vials with PTFE-silicone septa
» \Vortex mixer

e Centrifuge

» Syringe filters (0.22 um)

e Autosampler vials

Procedure:

e Weigh 5 g of a homogenized soil sample into a 20 mL headspace vial.
e Add 5 mL of ethyl acetate to the vial.

e For cleanup, a combination of multiwalled carbon nanotubes (MWCNT) and biochar can be
added.[4]

e Securely cap the vial and vortex for 1 minute.
o Allow the sample to extract under static conditions for 60 minutes.[1][2][3]

o Centrifuge the sample at 4000 rpm for 10 minutes to separate the soil particles from the
solvent.
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o Carefully collect the supernatant (ethyl acetate extract).

e Pass the extract through a 0.22 pum syringe filter to remove any remaining particulate matter.

o Transfer the filtered extract into a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumental Analysis

Instrumentation:

o Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent 8860 GC and 5977B

GC/MSD).[5]

GC Conditions:

Parameter Value

Rtx-5 MS or DB-5MS (30 m x 0.25 mm i.d., 0.25
Column _ _

pum film thickness)[1][6]
Carrier Gas Helium at a constant flow of 1.0 mL/min[1][6]

Injection Volume

1 pL[1]

Injector Temperature

180°C to 230°C[1][6]

Injection Mode

Splitless[1][6]

Oven Program

Initial temperature 45°C (hold for 4 min), ramp to
140°C at 20°C/min (hold for 2 min)[1][7]

MS Conditions:
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Parameter

Value

lonization Mode

Electron lonization (El) at 70 eV[6]

lon Source Temperature

230°C[6]

Transfer Line Temp

230°C[6]

Acquisition Mode

Selected lon Monitoring (SIM)[1]

Precursor lon (m/z) 94[1]
Quantitative lon (m/z) 94[1]
Qualitative lons (m/z) 79, 45[1]

Data Presentation

The performance of the GC-MS method for DMDS quantification in soil is summarized in the
tables below. These values are compiled from various studies and represent typical method

validation results.

Table 1. Method Detection and Quantification Limits

Parameter Value Reference
Limit of Quantification (LOQ) 5 po/kg [1107]

Limit of Quantification (LOQ) 0.05 mg/kg [41181[9]
Limit of Detection (LOD) 0.015 mg/kg [419]

Table 2: Recovery and Precision Data
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Spiked

Relative Standard

. Recovery (%) Deviation (RSD) Reference
Concentration
(%)
5, 10, 100, 1000, 5000 Intra-day: <19.1, Inter-
65.4 - 120.1 [1][7]

po/kg day: <14.8

0.05, 0.5, 5 mg/kg 84.3-98.7 0.7-4.9 [4][9]
Table 3: Linearity

Calibration Range Correlation Coefficient (R?) Reference

Not Specified >0.990 [7]

Not Specified 0.9996 [4119]
Visualizations
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Caption: Experimental workflow for the quantification of DMDS in soil.
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Conclusion

The GC-MS method described provides a reliable and sensitive approach for the quantification
of dimethyl disulfide in soil samples. The protocol, including static solvent extraction and
analysis in SIM mode, has been validated and demonstrates good performance in terms of
linearity, recovery, and precision. This application note serves as a comprehensive guide for
laboratories involved in the environmental monitoring of soil fumigants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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